Cas no 1228788-25-7 (pyridazin-3-ylmethanamine;hydrochloride)

• Product Name: pyridazin-3-ylmethanamine;hydrochloride
• CAS No: 1228788-25-7
• MF: C₅H₈ClN₃
• MW: 145.590119361877
• MDL: MFCD11847196
• CID: 1011167
• PubChem ID: 53419881
• Update Time: 2025-05-25

pyridazin-3-ylmethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• pyridazin-3-ylmethanamine hydrochloride
• (Pyridazin-3-yl)methanamine hydrochloride
• 3-Pyridazinemethanamine hydrochloride
• pyridazin-3-ylmethanamine;hydrochloride
• EN300-183398
• SY098705
• SCHEMBL9985785
• DTXSID30697543
• 1-(Pyridazin-3-yl)methanamine--hydrogen chloride (1/1)
• pyridazin-3-ylmethanamine hcl
• SB10020
• DB-357267
• 1228788-25-7
• CS-0048737
• 3-Aminomethylpyridazine HCl
• A890910
• AMY35405
• AKOS025396109
• 1-(pyridazin-3-yl)methanamine hydrochloride
• AS-33385
• 1-(3-Pyridazinyl)methanamine hydrochloride (1:1)
• QUOOMAKWNPXZHT-UHFFFAOYSA-N
• MFCD11847196
• 3-(Aminomethyl)pyridazine HCl
• PYRIDAZIN-3-YLMETHANAMINEHYDROCHLORIDE
• 3-Pyridazinemethanamine, hydrochloride (1:1)

• MDL： MFCD11847196
• Inchi： 1S/C5H7N3.ClH/c6-4-5-2-1-3-7-8-5;/h1-3H,4,6H2;1H
• InChI Key： QUOOMAKWNPXZHT-UHFFFAOYSA-N
• SMILES： Cl.NCC1=CC=CN=N1

Computed Properties

• Exact Mass: 145.0406750g/mol
• Monoisotopic Mass: 145.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 64.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on pyridazin-3-ylmethanamine;hydrochloride

Pyridazin-3-ylmethanamine;hydrochloride (CAS No: 1228788-25-7) - A Comprehensive Overview

Pyridazin-3-ylmethanamine;hydrochloride, identified by its CAS number 1228788-25-7, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The pyridazine core structure, combined with the methanamine functional group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations. This property is particularly crucial in the development of oral and injectable medications, where bioavailability and stability are key factors. The compound's ability to form stable salts also contributes to its shelf-life and storage stability, which are essential considerations in pharmaceutical manufacturing.

In recent years, there has been a growing interest in pyridazine derivatives due to their broad spectrum of biological activities. Research has demonstrated that compounds containing the pyridazine moiety exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The presence of the methanamine group further enhances these properties by contributing to the compound's ability to interact with biological targets.

One of the most promising areas of research involving Pyridazin-3-ylmethanamine;hydrochloride is its potential use in oncology. Studies have shown that certain pyridazine derivatives can inhibit the growth of cancer cells by targeting specific enzymes and signaling pathways involved in tumor progression. The exact mechanism of action often involves the interference with key proteins such as kinases and transcription factors. This makes

The synthesis of

The pharmacokinetic properties of

In addition to its pharmaceutical applications,

The future prospects for

In conclusion, , represents a significant advancement in pharmaceutical chemistry. Its versatile structure and potential biological activities position it as a promising candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too will its applications in medicine and beyond.